Cas no 1558134-57-8 (1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE)

• Product Name: 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE
• CAS No: 1558134-57-8
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD26136296
• CID: 5180932
• PubChem ID: 83816567
• Update Time: 2025-10-31

1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE

• MDL： MFCD26136296
• Inchi： 1S/C8H8F3N/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,8H,4,12H2
• InChI Key： PAUXYIHTRGKUFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1F)(N)CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE

Introduction to 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE (CAS No. 1558134-57-8)

1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE, identified by its CAS number 1558134-57-8, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms at specific positions on the benzene ring and an amine functional group at the terminal carbon. The structural features of this compound make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The fluorine atoms at the 2 and 4 positions of the phenyl ring play a crucial role in modulating the electronic properties and biological activity of the molecule. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. In contrast, the amine group at the 1-position provides a nucleophilic center that can participate in further chemical transformations, such as coupling reactions with carboxylic acids or heterocyclic compounds.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated amines in drug discovery. These compounds have been shown to exhibit potent activity against a variety of therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The structural motif of 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE aligns well with these trends, making it a promising candidate for further investigation.

In particular, studies have demonstrated that fluorinated aromatic amines can act as scaffolds for designing small-molecule inhibitors with improved pharmacological properties. The fluorine atoms at the 2 and 4 positions can engage in hydrophobic interactions with pockets on biological targets, while the amine group can form hydrogen bonds or coordinate with metal ions. This dual functionality allows for fine-tuning of binding affinity and selectivity.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating fluorine atoms into the phenyl ring, researchers can enhance the potency and selectivity of kinase inhibitors. For instance, studies have shown that fluorinated analogs of known kinase inhibitors exhibit improved binding to their target enzymes compared to their non-fluorinated counterparts.

Another emerging application of 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE is in the field of antiviral drug development. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. The structural features of this compound make it a potential candidate for designing inhibitors that disrupt viral replication cycles. Preliminary studies have suggested that derivatives of this molecule may exhibit inhibitory activity against certain viral proteases and polymerases.

The synthesis of 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce fluorine atoms onto the phenyl ring, followed by functionalization at the terminal carbon to incorporate the amine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The chemical properties of 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE also make it a valuable tool for research purposes. Its reactivity as an amine allows for further derivatization into more complex molecules through reactions such as amide bond formation or condensation reactions with carbodiimides. Additionally, its solubility characteristics can be modified by introducing other functional groups or using appropriate solvents during synthesis.

In conclusion, 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE (CAS No. 1558134-57-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of fluorinated aromatic rings and an amine group makes it a versatile intermediate for developing novel bioactive molecules. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, demonstrating its importance in drug discovery efforts.

As research continues to uncover new therapeutic applications for fluorinated compounds, 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHAN-1-AMINE is likely to remain a key intermediate in synthetic chemistry. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, making it a valuable asset for academic institutions and pharmaceutical companies alike.